11-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

• IUPAC Name: 11-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C17H21N3OS/c1-11-16(22-12(2)18-11)10-19-7-13-6-14(9-19)15-4-3-5-17(21)20(15)8-13/h3-5,13-14H,6-10H2,1-2H3
• InChI Key: UWHFIKQLHLWGMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CC3CC(C2)C4=CC=CC(=O)N4C3
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol
• CAS No.: 2326232-98-6

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Molecular Structure Analysis

Thiazoles are planar molecules, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They are clear pale yellow liquids with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific biological activity. For example, some thiazole derivatives have antimicrobial activity, while others have antiretroviral, antifungal, anticancer, or other types of activity.

Safety and Hazards

Thiazole derivatives can be hazardous. They may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity. Always handle these compounds with appropriate safety precautions.

Future Directions

Thiazole derivatives continue to be a focus of research due to their wide range of biological activities and potential applications in medicine and other fields. Future research will likely continue to explore new thiazole derivatives, their synthesis, and their potential applications.